Cas no 2228679-77-2 (1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol
• CAS No: 2228679-77-2
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6188721
• PubChem ID: 165614406
• Update Time: 2025-05-21

1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol
• 2228679-77-2
• EN300-1832513

• Inchi： 1S/C10H14N2O3/c1-7-3-4-8(10(2,13)6-11)5-9(7)12(14)15/h3-5,13H,6,11H2,1-2H3
• InChI Key： WJGJKRTZRBQKSL-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol

1-Amino-2-(4-Methyl-3-Nitrophenyl)Propan-2-Ol: A Comprehensive Overview

The compound with CAS No 2228679-77-2, commonly referred to as 1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the characteristics, synthesis, and recent advancements associated with this compound.

1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol is a derivative of propanol, featuring an amino group at position 1 and a substituted phenyl group at position 2. The phenyl group itself is substituted with a methyl group at position 4 and a nitro group at position 3, which imparts distinct electronic and steric properties to the molecule. This structure makes it a valuable substrate for various chemical transformations and biological assays.

Recent studies have highlighted the importance of 1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol in the development of bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex molecules, including those with potential therapeutic applications. For instance, its ability to undergo nucleophilic substitution and condensation reactions has been leveraged in the creation of novel heterocyclic compounds.

The synthesis of 1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the alkylation of an amino alcohol with a substituted benzaldehyde derivative, followed by reduction and purification steps. The optimization of these steps has been a focus of recent research, with studies aiming to improve yield and purity while minimizing environmental impact.

In terms of biological activity, 1-amino-2-(4-methyl-3-nitrophenyl)propan-2-ol has shown promise in preliminary assays targeting various enzymes and receptors. Its nitrophenyl group contributes to its ability to interact with biological systems, potentially making it a lead compound for drug discovery efforts. However, further studies are required to fully understand its pharmacokinetics and toxicity profiles.

The structural versatility of 1-amino-(4-methyl)-3-nitrophenyl-propanol also makes it a valuable tool in academic research. Its use as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for the production of enantiomerically pure compounds. This application underscores its importance beyond mere industrial synthesis.

From an environmental standpoint, the synthesis and handling of 1-amino-(4-methyl)-3-nitrophenyl-propanol must adhere to strict safety protocols due to its chemical reactivity. Researchers are increasingly focusing on green chemistry principles to develop more sustainable methods for its production, reducing waste and energy consumption.

In conclusion, 1-amino-(4-methyl)-3-nitrophenyl-propanol (CAS No 222867977) is a multifaceted compound with significant potential in both industrial and academic settings. As research continues to uncover its capabilities, it is poised to play an even greater role in advancing chemical science and therapeutic development.